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Compound of Interest

Compound Name: Ciwujianoside D2

Cat. No.: B13907726

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the analytical standards and proposed methodologies for the

characterization and quantification of Ciwujianoside D2.

Physicochemical Characterization and Reference
Standard Information
Ciwujianoside D2 is a triterpenoid saponin isolated from plants of the Araliaceae family, such

as Acanthopanax senticosus (Siberian ginseng).[1][2] It is available from various chemical

suppliers as a reference standard for research purposes.[1][3][4]

Table 1: Physicochemical Properties of Ciwujianoside D2
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Property Value Source

CAS Number 114892-57-8 [1][3]

Molecular Formula C₅₄H₈₄O₂₂ [5]

Molecular Weight 1085.24 g/mol [5]

Compound Type Triterpenoid Saponin [5][6]

Botanical Source
Eleutherococcus senticosus

(Acanthopanax senticosus)
[5]

Purity
Typically ≥95% (as a reference

standard)
[5]

Storage

Store in a well-closed

container, protected from air

and light. For long-term

storage, refrigeration or

freezing at -20°C is

recommended.

[5]

Biological Activity
Ciwujianoside D2 has been reported to enhance pancreatic lipase activity in vitro.[1][6] This

biological activity makes it a compound of interest in metabolic research.

Proposed Analytical Methodologies
While specific, validated analytical methods for Ciwujianoside D2 are not extensively

published, the following protocols are proposed based on the analysis of structurally related

triterpenoid saponins, such as Ciwujianoside B.[2][7]

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment and Quantification
This method is suitable for determining the purity of a Ciwujianoside D2 reference standard

and for quantifying it in various sample matrices.
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Table 2: Proposed HPLC Parameters for Ciwujianoside D2 Analysis

Parameter Recommended Condition

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase A) AcetonitrileB) Water with 0.1% Formic Acid

Gradient

Start with 20% A, increase to 80% A over 30

minutes, hold for 5 minutes, then return to initial

conditions and equilibrate for 5 minutes.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection
UV at 205 nm or Evaporative Light Scattering

Detector (ELSD)

Injection Volume 10 µL

Internal Standard

A structurally similar compound not present in

the sample matrix (e.g., another triterpenoid

saponin).

Experimental Protocol: HPLC Analysis

Standard Solution Preparation:

Accurately weigh 1 mg of Ciwujianoside D2 reference standard.

Dissolve in 1 mL of methanol to prepare a 1 mg/mL stock solution.

Prepare a series of calibration standards by serially diluting the stock solution with

methanol to concentrations ranging from 10 µg/mL to 500 µg/mL.

Sample Preparation (for plant extracts or biological matrices):

Solid-Phase Extraction (SPE): Use a C18 SPE cartridge.
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Condition the cartridge with methanol followed by water.

Load the pre-treated sample.

Wash with water to remove polar impurities.

Elute Ciwujianoside D2 with methanol.

Liquid-Liquid Extraction (LLE):

Extract the aqueous sample with n-butanol.

Evaporate the n-butanol layer to dryness.

Reconstitute the residue in methanol.

Filter the final extract through a 0.45 µm syringe filter before injection.

Analysis:

Inject the prepared standards and samples onto the HPLC system.

Construct a calibration curve by plotting the peak area against the concentration of the

standards.

Determine the concentration of Ciwujianoside D2 in the samples by interpolating their

peak areas from the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Identification and Sensitive
Quantification
LC-MS/MS offers high sensitivity and selectivity for the identification and quantification of

Ciwujianoside D2, particularly in complex biological matrices. The methodology is adapted

from the analysis of Ciwujianoside B.[2][7]

Table 3: Proposed LC-MS/MS Parameters for Ciwujianoside D2
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Parameter Recommended Condition

LC System UPLC or HPLC system as described above.

Mass Spectrometer
Triple quadrupole or Orbitrap mass

spectrometer.

Ionization Source

Electrospray Ionization (ESI), operated in both

positive and negative ion modes for initial

characterization. Negative mode is often

preferred for saponins.

Ionization Mode Negative Ion Mode

Precursor Ion [M-H]⁻ m/z 1083.54 (calculated for C₅₄H₈₃O₂₂⁻)

Product Ions

To be determined by infusion of a standard

solution. Expect fragmentation corresponding to

the loss of sugar moieties.

Multiple Reaction Monitoring (MRM) Transitions

To be optimized, but could include transitions

from the precursor ion to characteristic fragment

ions.

Gas Temperatures To be optimized based on the instrument.

Capillary Voltage To be optimized based on the instrument.

Experimental Protocol: LC-MS/MS Analysis

Standard and Sample Preparation: Prepare as described for the HPLC method.

MS/MS Method Development:

Infuse a standard solution of Ciwujianoside D2 directly into the mass spectrometer to

determine the precursor ion and optimize fragmentation parameters to identify

characteristic product ions.

Establish MRM transitions for the parent compound and an internal standard.

Analysis:
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Perform LC-MS/MS analysis of the prepared standards and samples.

Quantify Ciwujianoside D2 using the established MRM transitions and a calibration

curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H and ¹³C NMR are essential for the unambiguous structural confirmation of the

Ciwujianoside D2 reference standard.

Experimental Protocol: NMR Analysis

Sample Preparation: Dissolve approximately 5-10 mg of the Ciwujianoside D2 reference

standard in a suitable deuterated solvent (e.g., Methanol-d₄, Pyridine-d₅).

Data Acquisition: Acquire ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra on a

high-field NMR spectrometer (e.g., 400 MHz or higher).

Data Analysis: Compare the acquired spectra with published data or use them for de novo

structure elucidation to confirm the identity and integrity of the standard.

Visualization of Analytical Workflow and Concepts
Diagram 1: General Analytical Workflow for Ciwujianoside D2
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Caption: Workflow for the analysis of Ciwujianoside D2.

Diagram 2: Relationship between Analytical Techniques and Information Obtained
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Caption: Analytical techniques and the information they provide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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